Cas no 955843-20-6 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2,5-dimethoxybenzamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2,5-dimethoxybenzamide
• CAS No: 955843-20-6
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 5942991
• PubChem ID: 16848774
• Update Time: 2025-06-10

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2,5-dimethoxybenzamide
• N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2,5-dimethoxybenzamide
• Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-2,5-dimethoxy-
• AKOS024650223
• 955843-20-6
• N-(4H-chromeno[4,3-d]thiazol-2-yl)-2,5-dimethoxybenzamide
• F2463-0130
• N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,5-dimethoxybenzamide

• Inchi： 1S/C19H16N2O4S/c1-23-11-7-8-14(24-2)13(9-11)18(22)21-19-20-17-12-5-3-4-6-15(12)25-10-16(17)26-19/h3-9H,10H2,1-2H3,(H,20,21,22)
• InChI Key： ICYXYVITZMMDRG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.9Ų

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2,5-dimethoxybenzamide

Professional Introduction to N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide (CAS No. 955843-20-6)

N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide, identified by the CAS number 955843-20-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide incorporates two distinct pharmacophoric regions: the chromeno[4,3-d]thiazole moiety and the 2,5-dimethoxybenzamide group. The chromeno[4,3-d]thiazole scaffold is known for its structural versatility and has been extensively studied for its potential in modulating various biological pathways. This scaffold is characterized by a fused ring system consisting of a benzene ring, a thiazole ring, and a pyrrole ring, which together contribute to the compound's unique chemical and biological properties.

The 2,5-dimethoxybenzamide group further enhances the compound's pharmacological profile by providing a hydrophilic moiety that can improve solubility and bioavailability. This dual functionality makes N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The chromeno[4,3-d]thiazole scaffold has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that derivatives of this scaffold can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. Similarly, the 2,5-dimethoxybenzamide group has been found to possess properties that can modulate immune responses and reduce inflammation.

The synthesis of N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the chromeno[4,3-d]thiazole core through cyclization reactions followed by functionalization with the 2,5-dimethoxybenzamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization and improve overall synthetic efficiency.

The pharmacological evaluation of N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Additionally, preclinical studies have shown that this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6.

The potential therapeutic applications of N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide are vast and span across multiple disease areas. Given its anti-inflammatory and anticancer properties, it holds promise as a lead compound for developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to inhibit cancer cell proliferation suggests its potential use in oncology applications.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide, with its optimized molecular structure, exhibits good solubility and bioavailability in preclinical models. These characteristics are crucial for ensuring effective drug delivery and therapeutic outcomes.

In conclusion, N-{4H-chromeno[4,3-d]thiazol-2-yl}-2,5-dimethoxybenzamide(CAS No. 955843-20-6) is a highly promising compound with significant potential in pharmaceutical applications. Its unique molecular structure combines the advantageous properties of both chromeno[4,3-d]thiazole and 2,5-dimethoxybenzamide moieties. The compound's demonstrated biological activities in preclinical studies highlight its potential as a lead molecule for developing novel therapeutic agents targeting various diseases.